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Compound of Interest

Compound Name: 3-Ethyl-2,2,5-trimethylhexane

Cat. No.: B14566198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 3-Ethyl-2,2,5-trimethylhexane, a flammable hydrocarbon, is critical for

ensuring laboratory safety, environmental protection, and regulatory compliance. This

document provides a comprehensive, step-by-step guide for its safe handling and disposal. In

the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures

are based on general protocols for flammable liquid waste management and data available for

structurally similar chemicals.

Quantitative Data Summary
The table below summarizes the known physical and chemical properties of 3-Ethyl-2,2,5-
trimethylhexane. This data is essential for a preliminary hazard assessment.
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Property Value Reference

Molecular Formula C₁₁H₂₄ [1]

Molecular Weight 156.31 g/mol [1]

CAS Number 61868-76-6 [1]

Appearance Presumed to be a liquid

Boiling Point Data not available

Flash Point

Expected to be low,

characteristic of flammable

hydrocarbons

Density Data not available

Experimental Protocols: Disposal Procedures
Adherence to the following procedural steps is mandatory to ensure the safe disposal of 3-
Ethyl-2,2,5-trimethylhexane.

Personal Protective Equipment (PPE) and Safety
Measures
Before handling 3-Ethyl-2,2,5-trimethylhexane, ensure the following personal protective

equipment is worn and safety measures are in place:

Eye Protection: Chemical splash goggles or a face shield must be worn.

Hand Protection: Use appropriate chemical-resistant gloves, such as nitrile gloves.

Protective Clothing: A flame-retardant lab coat or chemical-resistant apron is required.

Ventilation: All handling of 3-Ethyl-2,2,5-trimethylhexane should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,

and sparks, from the handling area.[2][3]
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Waste Collection and Segregation
Proper segregation of chemical waste is crucial to prevent dangerous chemical reactions.[4]

Container: Collect 3-Ethyl-2,2,5-trimethylhexane waste in a designated, properly labeled,

and leak-proof container. The container should be made of a material compatible with

flammable hydrocarbons.[4][5]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

"Flammable," and the full chemical name: "3-Ethyl-2,2,5-trimethylhexane."[4]

Segregation: Do not mix 3-Ethyl-2,2,5-trimethylhexane with other waste types, such as

halogenated solvents, corrosive wastes, or reactive wastes, unless explicitly permitted by

your institution's waste management guidelines.[4]

Storage of Chemical Waste
Interim storage of the waste must be handled with care to minimize risks.

Storage Location: Store the sealed waste container in a designated, well-ventilated, and cool

secondary containment area away from heat and ignition sources.[2][3]

Container Integrity: Regularly inspect the waste container for any signs of leakage or

degradation.

Final Disposal
The final disposal of hazardous waste must be conducted by certified professionals.

Professional Disposal: Arrange for the disposal of the 3-Ethyl-2,2,5-trimethylhexane waste

through your organization's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.[2][6]

Regulatory Compliance: Ensure that all local, state, and federal regulations regarding the

disposal of flammable liquid waste are strictly followed.[2] Do not pour chemical waste down

the drain or dispose of it in regular trash.[3][4]

Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 3-
Ethyl-2,2,5-trimethylhexane.

Start: Generation of
3-Ethyl-2,2,5-trimethylhexane Waste

Assess Hazards
(Flammable Liquid)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate Waste Stream

Is the waste mixed with
other chemicals?

Collect in a dedicated,
labeled, compatible container

No

Follow institutional guidelines
for mixed waste streams

Yes

Store waste in a designated,
safe location

Contact Environmental Health & Safety (EHS)
or licensed waste contractor for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 3-Ethyl-2,2,5-trimethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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